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Compound of Interest

Compound Name: 1,2-Dimyristin, (R)-

Cat. No.: B086734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting point and chloroform

solubility of (R)-1,2-Dimyristin, a diacylglycerol of significant interest in various research and

pharmaceutical applications. The document details its physical and chemical properties, offers

comparative data with related lipids, and provides standardized experimental protocols for

determining these characteristics.

Physicochemical Data of (R)-1,2-Dimyristin
(R)-1,2-Dimyristin, also known as (R)-Glycerol 1,2-dimyristate, is a diacylglycerol containing

two myristic acid chains esterified to the sn-1 and sn-2 positions of a glycerol backbone.[1] Its

physical state at room temperature is a white to off-white solid.[1] The key physicochemical

properties are summarized below.
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Property Value Reference

Physical State Solid [1]

Melting Point 58-61°C [1]

Solubility

Soluble in organic solvents

(chloroform, ethyl acetate,

acetone)

[1]

Molecular Formula C31H60O5 [1]

Molecular Weight 512.8 g/mol [1]

Storage Condition -20°C [1]

Comparative Analysis of Acylglycerol Melting Points
The melting point of acylglycerols is significantly influenced by the length and saturation of their

fatty acid chains. Longer and more saturated chains result in stronger van der Waals

interactions, leading to higher melting points.[1] The table below compares the melting point of

(R)-1,2-Dimyristin with other common diacylglycerols and triacylglycerols.

Compound
Structure (Fatty Acid
Composition)

Melting Point (°C)

(R)-1,2-Dimyristin Diacylglycerol (14:0/14:0) 58-61[1]

Trimyristin Triacylglycerol (14:0/14:0/14:0) 58.5[2]

1,2-Dipalmitoyl-sn-glycero-3-

phosphocholine (DPPC)
Phospholipid (16:0/16:0) 41.5[3][4]

1,2-Distearoyl-sn-glycero-3-

phosphocholine (DSPC)
Phospholipid (18:0/18:0) 54.5[3][4]

Experimental Protocols
The following sections detail standardized methods for determining the melting point and

assessing the solubility of (R)-1,2-Dimyristin.
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Melting Point Determination via Capillary Method
This protocol is a standard method for determining the melting point of solid fats and lipids.[5]

[6][7]

Apparatus:

Melting point capillary tubes

Calibrated thermometer (0.2°C subdivisions) or a digital melting point apparatus (e.g., Mel-

Temp)

Heating bath (e.g., Thiele tube with heating oil) or heated metal block

Sample of (R)-1,2-Dimyristin (powdered)

Procedure:

Sample Preparation: Ensure the (R)-1,2-Dimyristin sample is dry and finely powdered.[8] If

the sample was previously melted, it should be chilled to solidify completely.[5]

Loading the Capillary Tube: Introduce a small amount of the powdered sample into the open

end of a capillary tube.[6] Pack the sample to a height of 2-3 mm by tapping the sealed end

of the tube on a hard surface or by dropping it through a long glass tube.[8]

Apparatus Setup:

Thiele Tube: Attach the capillary tube to the thermometer using a rubber band, aligning the

sample with the thermometer bulb.[8] Immerse the setup in the Thiele tube's oil bath,

ensuring the rubber band is above the oil level.[6]

Melting Point Apparatus: Insert the capillary tube into the heating block of the apparatus.

[6]

Heating and Observation:

For an unknown melting point, perform a rapid initial heating to get an approximate range.

[6][7]
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For an accurate measurement, begin heating slowly when the temperature is about 15-

20°C below the expected melting point.

Decrease the heating rate to approximately 1-2°C per minute as the melting point is

approached.[6]

Data Recording: Record the temperature at which the first drop of liquid appears (onset of

melting) and the temperature at which the entire sample becomes a clear liquid (completion

of melting). This range is the melting point.[6] For pure compounds, this range is typically

narrow (0.5-1.0°C).[6][7]

Solubility Assessment in Chloroform
This protocol outlines a qualitative and can be adapted for a quantitative determination of

solubility.

Materials:

(R)-1,2-Dimyristin

Chloroform (reagent grade)

Vortex mixer

Analytical balance

Volumetric flasks and pipettes

Qualitative Procedure:

Place a small, weighed amount (e.g., 10 mg) of (R)-1,2-Dimyristin into a clean, dry test tube.

Add a small volume of chloroform (e.g., 1 mL) to the test tube.

Agitate the mixture using a vortex mixer for 30-60 seconds.

Visually inspect the solution for any undissolved solid. A clear solution indicates solubility at

that concentration.
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Quantitative Procedure (Determination of Saturation Solubility):

Prepare a series of vials with a fixed volume of chloroform (e.g., 2 mL).

Add increasing, precisely weighed amounts of (R)-1,2-Dimyristin to each vial.

Seal the vials and agitate them at a constant temperature (e.g., 25°C) for an extended period

(e.g., 24 hours) to ensure equilibrium is reached.

After equilibration, centrifuge the vials to pellet any undissolved solid.

Carefully extract a known volume of the supernatant from each vial that contains undissolved

solid.

Evaporate the chloroform from the supernatant and weigh the residual lipid.

Calculate the concentration of (R)-1,2-Dimyristin in the saturated solution, typically

expressed in mg/mL.

Visualized Workflows and Relationships
The following diagrams, generated using Graphviz, illustrate the experimental workflows and

the logical relationships governing the physical properties of diacylglycerols.
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Experimental Workflow for Physicochemical Characterization

Melting Point Determination Solubility Assessment in Chloroform

Start: Obtain Dry Sample

Load Sample into Capillary Tube (2-3 mm)

Place in Melting Point Apparatus

Heat Slowly (1-2°C/min) Near MP

Observe Melting Range

Record T_onset and T_complete

End

Start: Weigh Sample

Add Chloroform

Vortex to Mix

Observe for Dissolution

Result: Soluble or Insoluble

End
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Structure-Property Relationship in Diacylglycerols

Molecular Structure

Fatty Acid Chain Length Degree of Saturation

Intermolecular Forces
(van der Waals)

Longer chains = Stronger Saturated = Tighter packing

Melting Point

Stronger forces = Higher MP
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Canonical Diacylglycerol (DAG) Signaling Pathway

GPCR / RTK

Phospholipase C (PLC)

Activates

PIP2

Hydrolyzes

Diacylglycerol (DAG)
(e.g., (R)-1,2-Dimyristin) IP3

Protein Kinase C (PKC)

Activates

Cellular Response
(e.g., Proliferation, Differentiation)

Phosphorylates Targets
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

